Cas no 2680802-21-3 (benzyl N-(2-fluoro-5-propanoylphenyl)carbamate)

• Product Name: benzyl N-(2-fluoro-5-propanoylphenyl)carbamate
• CAS No: 2680802-21-3
• MF: C₁₇H₁₆FNO₃
• MW: 301.31224822998
• CID: 5634883
• PubChem ID: 165926503
• Update Time: 2025-11-05

benzyl N-(2-fluoro-5-propanoylphenyl)carbamate Chemical and Physical Properties

Names and Identifiers

• benzyl N-(2-fluoro-5-propanoylphenyl)carbamate
• EN300-28290499
• 2680802-21-3

• Inchi： 1S/C17H16FNO3/c1-2-16(20)13-8-9-14(18)15(10-13)19-17(21)22-11-12-6-4-3-5-7-12/h3-10H,2,11H2,1H3,(H,19,21)
• InChI Key： WJZNOGXQCNAPAV-UHFFFAOYSA-N
• SMILES： FC1C=CC(C(CC)=O)=CC=1NC(=O)OCC1C=CC=CC=1

Computed Properties

• Exact Mass: 301.11142153g/mol
• Monoisotopic Mass: 301.11142153g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 22
• Rotatable Bond Count: 6
• Complexity: 382
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.3
• Topological Polar Surface Area: 55.4Ų

Additional information on benzyl N-(2-fluoro-5-propanoylphenyl)carbamate

Comprehensive Overview of Benzyl N-(2-fluoro-5-propanoylphenyl)carbamate (CAS No. 2680802-21-3)

Benzyl N-(2-fluoro-5-propanoylphenyl)carbamate (CAS No. 2680802-21-3) is a specialized organic compound that has garnered significant attention in pharmaceutical and agrochemical research. This carbamate derivative is characterized by its unique molecular structure, which includes a benzyl group, a fluoro substituent, and a propanoyl moiety. These functional groups contribute to its potential applications in drug discovery and material science. Researchers are particularly interested in its role as an intermediate in the synthesis of bioactive molecules, owing to its versatility and reactivity.

The compound's CAS No. 2680802-21-3 serves as a critical identifier in chemical databases, ensuring accurate referencing in academic and industrial settings. Its IUPAC name, benzyl N-(2-fluoro-5-propanoylphenyl)carbamate, reflects its precise chemical composition, which is essential for regulatory compliance and patent filings. Recent studies have explored its potential as a building block for small-molecule inhibitors, particularly in targeting enzymes involved in inflammatory pathways. This aligns with the growing demand for novel anti-inflammatory agents in the pharmaceutical industry.

In the context of green chemistry, benzyl N-(2-fluoro-5-propanoylphenyl)carbamate has been evaluated for its synthetic efficiency and environmental impact. Researchers are increasingly focusing on sustainable methods to produce such compounds, minimizing waste and energy consumption. This trend resonates with global initiatives to reduce the carbon footprint of chemical manufacturing. Additionally, the compound's fluoro-substituted aromatic ring has sparked interest in fluorinated pharmaceuticals, a hot topic due to their enhanced metabolic stability and bioavailability.

The agrochemical sector has also shown interest in CAS No. 2680802-21-3, particularly for its potential as a precursor to crop protection agents. Fluorinated compounds are known for their ability to improve the efficacy of pesticides and herbicides, addressing challenges such as resistance and environmental persistence. This aligns with the industry's push for next-generation agrochemicals that balance productivity and sustainability. Furthermore, the compound's carbamate group is a common feature in many bioactive molecules, making it a valuable scaffold for further derivatization.

From a structural-activity relationship (SAR) perspective, benzyl N-(2-fluoro-5-propanoylphenyl)carbamate offers intriguing possibilities. The fluoro atom at the 2-position of the phenyl ring can influence electronic distribution and binding affinity, while the propanoyl group introduces a ketone functionality that may participate in hydrogen bonding or serve as a reactive handle for further modifications. These features are particularly relevant in the design of targeted therapies, where molecular precision is paramount.

Recent advancements in high-throughput screening (HTS) have highlighted the importance of compounds like benzyl N-(2-fluoro-5-propanoylphenyl)carbamate in drug discovery pipelines. Its compatibility with automated synthesis platforms and modular reactivity make it a promising candidate for combinatorial chemistry approaches. Moreover, the rise of AI-driven drug design has increased the demand for well-characterized intermediates, further elevating the compound's profile in the research community.

In summary, benzyl N-(2-fluoro-5-propanoylphenyl)carbamate (CAS No. 2680802-21-3) represents a versatile and strategically important compound in modern chemistry. Its applications span pharmaceuticals, agrochemicals, and materials science, driven by its unique structural features and reactivity. As the scientific community continues to explore its potential, this compound is poised to play a pivotal role in addressing some of the most pressing challenges in healthcare and sustainable agriculture.